Cas no 29410-13-7 (5-Hydroxyhydantoin)

• Product Name: 5-Hydroxyhydantoin
• CAS No: 29410-13-7
• MF: C₃H₄N₂O₃
• MW: 116.07546043396
• MDL: MFCD00016677
• CID: 239348
• PubChem ID: 4157426
• Update Time: 2025-05-19

5-Hydroxyhydantoin Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-hydroxy-
• 5-Hydroxyhydantoin
• 2,4-Imidazolidinedione,5-hydroxy
• 5-Hydroxy-2,4-imidazolidinedione
• 5-hydroxyhidantoin
• 5-Hydroxy-imidazolidin-2,4-dion
• 5-hydroxy-imidazolidine-2,4-dione
• DL-5-hydroxyhydantoin
• EN300-216136
• 29410-13-7
• J-017498
• glyoxalurea NIST
• FT-0620486
• DTXSID80400049
• 53RWX86RYV
• UNII-53RWX86RYV
• CS-0349315
• 5-hydroxyimidazolidine-2, 4-dione
• AKOS006280828
• 5-hydroxyhydantoin, AldrichCPR
• CHEBI:195336
• Hydantoin, 5-hydroxy-
• 5-hydroxyimidazolidine-2,4-dione
• SCHEMBL9868610
• 2,4-Imidazolidinedione, 5-hydroxy-
• SCHEMBL1864031

• MDL： MFCD00016677
• Inchi： 1S/C3H4N2O3/c6-1-2(7)5-3(8)4-1/h1,6H,(H2,4,5,7,8)
• InChI Key： WYLUZALOENCNQU-UHFFFAOYSA-N
• SMILES： OC1C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 116.02200
• Monoisotopic Mass: 116.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.64
• Melting Point: 152-154°C
• Refractive Index: 1.545
• PSA: 78.43000
• LogP: -1.19820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-Hydroxyhydantoin

Introduction to 5-Hydroxyhydantoin (CAS No. 29410-13-7)

5-Hydroxyhydantoin, with the chemical identifier CAS No. 29410-13-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic organic compound belongs to the hydantoin class, characterized by its unique structural framework that includes two imine and one urea functional groups. The presence of a hydroxyl group at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Hydroxyhydantoin (C₄H₄N₂O₃) consists of a six-membered ring containing two nitrogen atoms and two oxygen atoms, with a hydroxyl group attached to one of the carbon atoms. This configuration imparts distinct chemical properties, making it useful in various biochemical and pharmacological applications. The compound’s ability to participate in nucleophilic addition reactions, particularly with aldehydes and ketones, has positioned it as a key reagent in the synthesis of complex molecules.

In recent years, 5-Hydroxyhydantoin has garnered attention for its role in pharmaceutical development. Its structural similarity to other hydantoin derivatives, such as thiohydantoins and barbiturates, suggests potential applications in drug design. Researchers have explored its utility as a precursor in the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The compound’s ability to undergo facile modifications allows for the creation of novel analogs with tailored biological activities.

One of the most compelling aspects of 5-Hydroxyhydantoin is its involvement in catalytic processes. Studies have demonstrated its effectiveness as a ligand or co-catalyst in transition metal-catalyzed reactions, particularly in asymmetric synthesis. The hydroxyl group and nitrogen-rich environment facilitate coordination with metals such as palladium and copper, enabling highly selective transformations. This capability is crucial for producing enantiomerically pure compounds, which are often required in pharmaceuticals to ensure efficacy and minimize side effects.

Advances in computational chemistry have further highlighted the importance of 5-Hydroxyhydantoin as a molecular scaffold. Molecular modeling studies have revealed its potential as a scaffold for drug discovery, offering insights into how structural modifications can enhance binding affinity to biological targets. These computational approaches complement experimental efforts, allowing researchers to predict the behavior of 5-Hydroxyhydantoin derivatives before synthesizing them.

The pharmaceutical industry has also explored 5-Hydroxyhydantoin for its potential role in antiviral therapies. Its structural features suggest interactions with viral proteases and polymerases, making it a candidate for developing inhibitors against infectious agents. Preliminary studies have shown promising results when 5-Hydroxyhydantoin derivatives are incorporated into antiviral drug candidates, underscoring its significance in medicinal chemistry.

Beyond pharmaceutical applications, 5-Hydroxyhydantoin finds utility in agrochemical research. Its derivatives have been investigated as intermediates for herbicides and fungicides due to their ability to disrupt metabolic pathways in pests and pathogens. The compound’s versatility makes it a valuable building block for designing environmentally friendly agrochemicals that target specific organisms while minimizing ecological impact.

The synthesis of 5-Hydroxyhydantoin itself is an area of active interest. Traditional methods involve condensation reactions between urea derivatives and aldehydes or ketones under controlled conditions. However, recent innovations have focused on greener synthetic routes, such as photochemical catalysis or enzymatic transformations, which reduce waste and improve atom economy. These advancements align with global efforts to promote sustainable chemistry practices.

Quality control and analytical techniques are critical when working with 5-Hydroxyhydantoin. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure purity and confirm structural integrity. These methods provide reliable data for researchers developing new applications or scaling up production processes.

The future prospects for 5-Hydroxyhydantoin are bright, driven by ongoing research into its reactivity and functionalization possibilities. As synthetic methodologies evolve, so too will the range of applications for this versatile compound. Whether in drug development, catalysis, or agrochemical design, 5-Hydroxyhydantoin continues to play a pivotal role in advancing scientific knowledge and innovation.